Cas no 116314-64-8 (Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-)

Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- structure
116314-64-8 structure
Product Name:Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
CAS No:116314-64-8
MF:C8H5F3O3
MW:206.118713140488
CID:131179
PubChem ID:19389188
Update Time:2025-04-19

Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
    • 3,4-dihydroxy-5-(trifluoromethyl)benzaldehyde
    • Benzaldehyde, 3,4-dihydroxy-5-(trifluoromethyl)- (9CI)
    • 3,4-Dihydroxy-5-trifluoromethyl-benzaldehyde
    • 116314-64-8
    • DTXSID90598608
    • 3,4-dihydroxy-5-trifluoromethylbenzaldehyde
    • CHEMBL166908
    • SCHEMBL8848334
    • BDBM50017847
    • Inchi: 1S/C8H5F3O3/c9-8(10,11)5-1-4(3-12)2-6(13)7(5)14/h1-3,13-14H
    • InChI Key: ZPXDAYCKOAHUCE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=O)C=C(C=1O)O)(F)F

Computed Properties

  • Exact Mass: 206.01905
  • Monoisotopic Mass: 206.01907850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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